Cas no 132221-51-3 (4-Bromo-5-methylthiazole)

• Product Name: 4-Bromo-5-methylthiazole
• CAS No: 132221-51-3
• MF: C₄H₄BrNS
• MW: 178.050258636475
• MDL: MFCD16038719
• CID: 1038143
• PubChem ID: 57475627
• Update Time: 2025-11-05

4-Bromo-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylthiazole
• 4-Bromo-5-methyl-1,3-thiazole
• Thiazole, 4-bromo-5-methyl-
• 4-bromo-5-methyl-thiazole
• Thiazole,4-bromo-5-methyl-
• 5945AA
• FCH1165942
• AX8167472
• AB0096517
• CS-0030475
• AKOS015943078
• CS-13385
• DTXSID30726827
• W16846
• 132221-51-3
• SCHEMBL1563967
• DB-062886
• MFCD16038719
• EN300-216049
• ALBB-027705

• MDL： MFCD16038719
• Inchi： 1S/C4H4BrNS/c1-3-4(5)6-2-7-3/h2H,1H3
• InChI Key： MGYPKUHNAMYABF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC=N1

Computed Properties

• Exact Mass: 176.92478g/mol
• Monoisotopic Mass: 176.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.4

Additional information on 4-Bromo-5-methylthiazole

Recent Advances in the Application of 4-Bromo-5-methylthiazole (CAS: 132221-51-3) in Chemical Biology and Pharmaceutical Research

4-Bromo-5-methylthiazole (CAS: 132221-51-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anticancer drugs. The unique structural features of 4-Bromo-5-methylthiazole, such as its bromine substituent and methyl group, make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its potential in drug discovery, highlighting its role in modulating protein-protein interactions and enzyme activities.

One of the most notable applications of 4-Bromo-5-methylthiazole is in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized 4-Bromo-5-methylthiazole as a scaffold to design potent and selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of inhibitors targeting the epidermal growth factor receptor (EGFR), a key player in cancer progression. The study reported significant inhibitory activity and improved pharmacokinetic properties, underscoring the compound's potential in oncology drug development.

In addition to its role in kinase inhibition, 4-Bromo-5-methylthiazole has been investigated for its antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry explored the synthesis of thiazole derivatives incorporating this compound and evaluated their efficacy against drug-resistant bacterial strains. The results revealed promising antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another area of interest is the use of 4-Bromo-5-methylthiazole in the development of anticancer agents. Recent research has focused on its incorporation into small molecules that target specific pathways involved in tumor growth and metastasis. For example, a study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a novel series of thiazole-based compounds, including derivatives of 4-Bromo-5-methylthiazole, that exhibited potent antiproliferative effects against various cancer cell lines. The compounds were found to induce apoptosis and inhibit cell cycle progression, highlighting their potential as anticancer therapeutics.

Beyond its applications in drug discovery, 4-Bromo-5-methylthiazole has also been employed in chemical biology studies to probe biological systems. Its reactivity and ability to form stable covalent bonds with biomolecules make it a useful tool for labeling and tracking proteins in live cells. A recent study in ACS Chemical Biology utilized this compound to develop a fluorescent probe for imaging protein dynamics in real-time, providing valuable insights into cellular processes.

In conclusion, 4-Bromo-5-methylthiazole (CAS: 132221-51-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its importance in the field. Ongoing studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs. Researchers are encouraged to explore novel synthetic routes and derivatives to unlock new therapeutic opportunities.